Cas no 960535-41-5 (6-bromo-2-chloro-4-fluoro-1,3-benzothiazole)

• Product Name: 6-bromo-2-chloro-4-fluoro-1,3-benzothiazole
• CAS No: 960535-41-5
• MF: C₇H₂BrClFNS
• MW: 266.51788187027
• MDL: MFCD09748619
• CID: 1988624
• PubChem ID: 58470056
• Update Time: 2025-06-09

6-bromo-2-chloro-4-fluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-CHLORO-4-FLUOROBENZOTHIAZOLE
• 6-bromo-2-chloro-4-fluoro-1,3-benzothiazole
• 6-bromo-2-chloro-4-fluorobenzo[d]thiazole
• SCHEMBL12210694
• CS-0067209
• EN300-1719096
• 960535-41-5

• MDL： MFCD09748619
• Inchi： 1S/C7H2BrClFNS/c8-3-1-4(10)6-5(2-3)12-7(9)11-6/h1-2H
• InChI Key： BTYMVNZOAAXVQP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)SC(=N2)Cl)F

Computed Properties

• Exact Mass: 264.87639g/mol
• Monoisotopic Mass: 264.87639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-bromo-2-chloro-4-fluoro-1,3-benzothiazole

Research Brief on 6-Bromo-2-chloro-4-fluoro-1,3-benzothiazole (CAS: 960535-41-5): Recent Advances and Applications

The compound 6-bromo-2-chloro-4-fluoro-1,3-benzothiazole (CAS: 960535-41-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its unique halogenated substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of multiple halogen atoms enhances its reactivity, making it a valuable building block for further functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 6-bromo-2-chloro-4-fluoro-1,3-benzothiazole as a key precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The researchers employed a combination of computational docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical development.

Another notable application of this compound was reported in a 2024 ACS Infectious Diseases article, where it was utilized to develop a new class of antimicrobial agents targeting multidrug-resistant bacterial strains. The study revealed that the bromo, chloro, and fluoro substitutions on the benzothiazole ring contributed to enhanced membrane permeability and target engagement, leading to improved efficacy against Gram-positive pathogens such as Staphylococcus aureus. These findings underscore the potential of 6-bromo-2-chloro-4-fluoro-1,3-benzothiazole as a scaffold for addressing the growing challenge of antibiotic resistance.

Beyond its therapeutic applications, recent advancements in synthetic chemistry have also focused on optimizing the production and scalability of 6-bromo-2-chloro-4-fluoro-1,3-benzothiazole. A 2023 Organic Process Research & Development paper detailed a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional approaches. This methodological innovation is expected to facilitate broader access to the compound for research and industrial applications.

In conclusion, 6-bromo-2-chloro-4-fluoro-1,3-benzothiazole (CAS: 960535-41-5) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies highlighting its diverse applications in drug discovery and antimicrobial development. Ongoing research efforts are likely to uncover additional therapeutic potentials and synthetic improvements, further solidifying its importance in the field.